N-(3-methylbutyl)-5-oxo-1-phenyl-3-pyrrolidinecarboxamide

• IUPAC Name: N-(3-methylbutyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide
• InChI: InChI=1S/C16H22N2O2/c1-12(2)8-9-17-16(20)13-10-15(19)18(11-13)14-6-4-3-5-7-14/h3-7,12-13H,8-11H2,1-2H3,(H,17,20)
• InChI Key: JEDCMVBDZRIKPG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC(=O)C1CC(=O)N(C1)C2=CC=CC=C2
• Molecular Formula: C16H22N2O2
• Molecular Weight: 274.36 g/mol

Description

“N-(3-methylbutyl)-5-oxo-1-phenyl-3-pyrrolidinecarboxamide” is a complex organic compound. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom and four carbon atoms. The pyrrolidine ring is substituted with a 5-oxo group (a carbonyl group at the 5-position), a phenyl group at the 1-position, and a carboxamide group that is further substituted with a 3-methylbutyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrrolidine ring, the introduction of the 5-oxo group, and the attachment of the phenyl and 3-methylbutyl groups. The exact synthetic route would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrrolidine ring, the 5-oxo group, the phenyl group, and the 3-methylbutyl group. The exact three-dimensional structure would depend on the specific spatial arrangement of these groups.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. The carbonyl group in the 5-oxo group and the nitrogen in the pyrrolidine ring could potentially act as nucleophilic or electrophilic sites in chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would depend on the specific arrangement of its functional groups and the overall structure of the molecule.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended for use as a drug, for example, its mechanism of action would depend on how it interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions, including the use of personal protective equipment and proper ventilation.

Future Directions

The future research directions involving this compound could be numerous, depending on its potential applications. It could be studied for its potential use in various fields such as medicine, materials science, or chemical synthesis.